1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C13H9ClN2O2
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 3-(5-chloro-2-hydroxyphenyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C13H9ClN2O2/c14-8-5-6-12(17)11(7-8)16-10-4-2-1-3-9(10)15-13(16)18/h1-7,17H,(H,15,18)
• InChI Key: ZEQJKHZWTABKJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)N2C3=C(C=CC(=C3)Cl)O

Description

1-(5-chloro-2-hydroxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one is a useful research compound. Its molecular formula is C13H9ClN2O2 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(5-chloro-2-methoxyphenyl)-1,3-dihydro-2H-benzimidazol-2-one (0.3 g) was refluxed for 32 hours in 48% HBr (1 ml) in acetic acid (5 ml). The reaction mixture was then cooled and 25 ml water was added, whereby the crude product precipitated. To the mixture was added 5 ml diethylether whereafter it was filtered to give 150 mg of the title compound, M.p. 248°-250° C.